Cas no 2156560-26-6 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-5-methylhexanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-5-methylhexanoic acid
• CAS No: 2156560-26-6
• MF: C₂₃H₂₇NO₅
• MW: 397.464186906815
• CID: 6172141
• PubChem ID: 165520013
• Update Time: 2025-10-25

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-5-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-5-methylhexanoic acid
• EN300-1286966
• 2156560-26-6
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-methoxy-5-methylhexanoic acid

• Inchi： 1S/C23H27NO5/c1-23(2,28-3)13-15(12-21(25)26)24-22(27)29-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,15,20H,12-14H2,1-3H3,(H,24,27)(H,25,26)
• InChI Key： FIQAOGLGMMPPGT-UHFFFAOYSA-N
• SMILES： O(C)C(C)(C)CC(CC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 397.18892296g/mol
• Monoisotopic Mass: 397.18892296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 84.9Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-5-methylhexanoic acid

Comprehensive Overview of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-5-methylhexanoic acid (CAS No. 2156560-26-6)

In the realm of organic chemistry and pharmaceutical research, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-5-methylhexanoic acid (CAS No. 2156560-26-6) stands out as a specialized compound with significant applications. This Fmoc-protected amino acid derivative is widely utilized in peptide synthesis, particularly in solid-phase peptide synthesis (SPPS), a technique that has gained immense popularity due to its efficiency in drug discovery and biotechnology. The compound's unique structure, featuring both Fmoc and methoxy-methyl groups, makes it a valuable building block for designing complex peptides with enhanced stability and bioavailability.

The growing interest in peptide-based therapeutics has propelled the demand for high-quality Fmoc-amino acids, including 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-5-methylhexanoic acid. Researchers are increasingly focusing on peptides for treating diseases such as diabetes, cancer, and autoimmune disorders, which aligns with the compound's relevance in modern medicine. Its CAS No. 2156560-26-6 is frequently searched in academic databases and chemical catalogs, reflecting its importance in drug development pipelines.

One of the key advantages of this compound is its compatibility with green chemistry principles. As sustainability becomes a priority in pharmaceutical manufacturing, the use of Fmoc-protected derivatives like this one minimizes hazardous waste generation during peptide synthesis. This aligns with the industry's shift toward eco-friendly synthesis methods, a topic frequently discussed in recent scientific literature and conferences.

From a technical perspective, the methoxy-methyl side chain in 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-5-methylhexanoic acid offers steric protection, reducing unwanted side reactions during peptide elongation. This feature is particularly valuable when synthesizing long-chain peptides or cyclic peptides, which are gaining traction in targeted drug delivery systems. The compound's CAS No. 2156560-26-6 is often associated with studies on peptide stability and conformational control, making it a subject of interest for computational chemists and molecular modelers.

In addition to its pharmaceutical applications, this compound is also explored in material science, particularly in the development of peptide-based hydrogels and biomaterials. These materials have potential uses in tissue engineering and wound healing, areas that are currently under intense research due to their clinical significance. The versatility of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-5-methylhexanoic acid underscores its cross-disciplinary importance.

For researchers sourcing this compound, it is essential to verify its purity and stability, as these factors directly impact the success of downstream applications. Analytical techniques such as HPLC and mass spectrometry are commonly employed to characterize the compound, ensuring it meets the stringent requirements of GMP-compliant synthesis. The CAS No. 2156560-26-6 serves as a critical identifier in quality control protocols.

Looking ahead, the role of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-5-methylhexanoic acid in personalized medicine and bioconjugation is expected to expand. With advancements in proteomics and bioinformatics, the demand for tailored peptide constructs will likely increase, further cementing the compound's position in the scientific community. Its Fmoc-protected nature ensures compatibility with automated synthesizers, a feature highly valued in high-throughput screening environments.

In summary, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-methoxy-5-methylhexanoic acid (CAS No. 2156560-26-6) is a multifaceted compound with broad applications in peptide chemistry, drug discovery, and biomaterials. Its unique properties and alignment with contemporary research trends make it a subject of ongoing interest and innovation.